2-(1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-methyl-N-(4-methylbenzyl)thiazole-5-carboxamide

• IUPAC Name: 2-[1-(4-ethoxyphenyl)-5-methyltriazol-4-yl]-4-methyl-N-[(4-methylphenyl)methyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C24H25N5O2S/c1-5-31-20-12-10-19(11-13-20)29-17(4)21(27-28-29)24-26-16(3)22(32-24)23(30)25-14-18-8-6-15(2)7-9-18/h6-13H,5,14H2,1-4H3,(H,25,30)
• InChI Key: KEVOAQBYCOHSGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=C(S3)C(=O)NCC4=CC=C(C=C4)C)C)C
• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol

Description

2-(1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-methyl-N-(4-methylbenzyl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C24H25N5O2S and its molecular weight is 447.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : Dong and Wang (2005) detailed the synthesis of a compound closely related to your query, focusing on its crystal structure and synthesis process (Dong & Wang, 2005).
• Structural Characterization : The structural properties of related compounds have been extensively analyzed using techniques like X-ray crystallography, NMR, and IR spectroscopy, providing insights into their chemical structure and stability (Dong & Wang, 2005).

Chemical Reactivity and Derivatives

• Heterocyclic Compound Synthesis : Mohamed (2021) explored the creation of various ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, offering a foundation for understanding the reactivity of compounds with a similar structure (Mohamed, 2021).

Potential Pharmacological Applications

• Antimicrobial Activities : Bektaş et al. (2007) researched 1,2,4-triazole derivatives, including compounds structurally similar to the query, for their antimicrobial properties, indicating a potential application in this field (Bektaş et al., 2007).
• Anticancer Properties : Research on benzimidazole derivatives bearing 1,2,4-triazole, closely related to your query, has indicated potential as EGFR inhibitors in anti-cancer treatments (Karayel, 2021).
• Cytotoxicity Studies : Hassan et al. (2014) conducted studies on pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, similar in structure to the queried compound, to assess their cytotoxicity, highlighting potential therapeutic applications (Hassan et al., 2014).